![molecular formula C15H18N4O4 B2655538 N1-(2-carbamoylbenzofuran-3-yl)-N2-(2-(dimethylamino)ethyl)oxalamide CAS No. 899754-94-0](/img/structure/B2655538.png)
N1-(2-carbamoylbenzofuran-3-yl)-N2-(2-(dimethylamino)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-carbamoylbenzofuran-3-yl)-N2-(2-(dimethylamino)ethyl)oxalamide, also known as DBF, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. DBF is a synthetic compound that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Photolysis and Pesticides
- A study highlighted the photolysis of methyl 2-benzimidazolecarbamate (Carbendazim, 1) in methanol and its interaction with singlet oxygen. The research identified various products including N,N′-dicarbomethoxyguanidine and 2-guanidinobenzimidazole, which are significant for understanding the behavior of related compounds under photolytic conditions (Abdou et al., 1985).
Antitumor Activity
- The synthesis and evaluation of antitumor olivacine derivatives, including those with N-substituted carboxamides, were explored. These derivatives showed high cytotoxicity for cultured cells and good antitumor activity in vivo, illustrating the potential of such compounds in cancer research (Jasztold-Howorko et al., 1994).
Nanoparticle Delivery Systems
- Carbendazim, a related compound, was used in a study to prepare solid lipid nanoparticles and polymeric nanocapsules for agricultural applications. This research is vital for understanding how similar compounds could be delivered more effectively and safely (Campos et al., 2015).
Biotransformation and Metabolic Studies
- The in vitro metabolism of 2-ethylhexyl 4-(N,N-dimethylamino)benzoate (EDP), a structurally similar compound, was examined. Understanding the phase I and phase II metabolism of such compounds can provide insights into the metabolic pathways and potential interactions of related chemicals (León et al., 2009).
Electroluminescent Materials
- Research on carbazole derivatives, which have structural similarities, focused on their potential as electroluminescent materials. This suggests possible applications of similar compounds in the development of new materials for electronic devices (Thomas et al., 2001).
properties
IUPAC Name |
N'-(2-carbamoyl-1-benzofuran-3-yl)-N-[2-(dimethylamino)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O4/c1-19(2)8-7-17-14(21)15(22)18-11-9-5-3-4-6-10(9)23-12(11)13(16)20/h3-6H,7-8H2,1-2H3,(H2,16,20)(H,17,21)(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXVGOTKUBLKKHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C(=O)NC1=C(OC2=CC=CC=C21)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.